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Compound of Interest

Compound Name: ADU-S100 (disodium salt)

Cat. No.: B12426529

Get Quote

Introduction: Overcoming the Cytosolic Barrier
ADU-S100 (MIW815) is a synthetic cyclic dinucleotide (CDN) that acts as a potent agonist of

the STING (Stimulator of Interferon Genes) pathway.[1][2] While ADU-S100 demonstrates

superior stability compared to natural CDNs (like 2'3'-cGAMP), its therapeutic potential is

severely limited by its physicochemical properties.[1]

The Challenge
ADU-S100 is hydrophilic and carries a high negative charge (two phosphate groups).[1] This

prevents passive diffusion across the lipophilic cell membrane. Consequently, free ADU-S100

has poor cytosolic bioavailability and is rapidly cleared from circulation, often requiring

intratumoral injection which limits its use for metastatic cancers.

The Solution: Cationic Liposomal Delivery
To enable systemic delivery (IV) and enhance cellular uptake, ADU-S100 must be

encapsulated in a lipid nanocarrier.[1][3] This protocol details the formulation of PEGylated

Cationic Liposomes. The inclusion of cationic lipids (DOTAP) serves two critical functions:
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High Encapsulation Efficiency (EE): Electrostatic attraction between the cationic lipid and the

anionic ADU-S100 drives the drug into the aqueous core during hydration.

Endosomal Escape: Cationic lipids facilitate fusion with endosomal membranes, releasing

the payload into the cytosol where STING resides.

Mechanism of Action
Upon cytosolic delivery, ADU-S100 binds to the STING dimer, triggering a conformational

change that recruits TBK1 and IRF3, ultimately leading to the production of Type I Interferons

(IFN-

) and pro-inflammatory cytokines.
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Figure 1: The cytosolic delivery and signaling cascade of ADU-S100 leading to immune

activation.[1]

Rational Design & Materials
The formulation relies on DOTAP for charge interaction and DSPE-PEG2000 for steric

stabilization (preventing aggregation in serum).[1]

Reagents
DOTAP: 1,2-dioleoyl-3-trimethylammonium-propane (Cationic Lipid)[1][3][4]

DSPC: 1,2-distearoyl-sn-glycero-3-phosphocholine (Helper Lipid for rigidity)[1]

Cholesterol: Stabilizes the bilayer.

DSPE-PEG2000: 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-

[methoxy(polyethylene glycol)-2000][1]
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ADU-S100 (MIW815): Disodium salt form.[1]

Solvents: Chloroform (CHCl

), Methanol (MeOH).[1]

Lipid Molar Ratio
A recommended starting ratio for robust systemic delivery is: DOTAP : DSPC : Cholesterol :

DSPE-PEG2000 40 : 30 : 25 : 5 (Molar Parts)[1]

Expert Note: The DOTAP content can be adjusted (30-50%) to modulate Zeta potential. Higher

DOTAP increases encapsulation but may increase toxicity.[1]

Experimental Protocol: Thin Film Hydration
This method uses Electrostatic-Assisted Passive Loading.[1] Unlike remote loading (pH

gradient) used for Doxorubicin, ADU-S100 loading is driven by the charge interaction during the

hydration phase.[1]

Phase 1: Lipid Film Formation
Dissolve Lipids: Prepare stock solutions of all lipids in Chloroform (or CHCl

:MeOH 2:1).

Mix: Combine lipids in a round-bottom flask according to the molar ratio above. Total lipid

mass target: 10–20 mg per batch.[1]

Evaporate: Use a rotary evaporator (Rotavap) to remove solvents.[1]

Conditions: 40°C water bath, 150 mbar vacuum, 100 rpm.
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Dry: A thin, uniform film will form on the flask wall. Desiccate under high vacuum overnight to

remove trace solvents.

Phase 2: Hydration & Drug Loading (Critical)[1]
Prepare Aqueous Phase: Dissolve ADU-S100 in RNase-free water or HEPES buffer (pH

7.4).[1]

Target Concentration: 1 mg/mL ADU-S100.[1][5]

Hydrate: Add the ADU-S100 solution to the dried lipid film.

Incubate: Rotate the flask at 60°C (above the phase transition temperature of DSPC) for 30–

60 minutes.

Mechanism:[1][6] As lipids hydrate and form multilamellar vesicles (MLVs), the anionic

drug is "pulled" into the cationic inter-bilayer spaces.

Phase 3: Downsizing & Purification[1]
Freeze-Thaw: Perform 5 cycles of freezing (liquid N

) and thawing (60°C water bath) to equilibrate the drug distribution.[1]

Extrusion: Pass the MLV suspension through polycarbonate membranes using a mini-

extruder heated to 60°C.

Pass 1: 200 nm membrane (x11 passes).[1]

Pass 2: 100 nm membrane (x11 passes).[1]

Purification: Remove unencapsulated ADU-S100 using dialysis.[1]

Membrane:[1] 10–20 kDa MWCO (ADU-S100 is ~734 Da, but charge repulsion prevents it

from exiting easily; however, dialysis is standard).[1] Alternatively, use spin columns (100k

MWCO) where liposomes are retained and free drug passes through.[1]
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Figure 2: Step-by-step workflow for the preparation of ADU-S100 loaded liposomes.[1]

Characterization & Quality Control
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Verify the formulation using the following parameters.

Parameter Method
Target
Specification

Notes

Particle Size
Dynamic Light

Scattering (DLS)
80 – 120 nm

Critical for tumor

accumulation (EPR

effect).[1]

Polydispersity (PDI) DLS < 0.2
Indicates a uniform

population.[1]

Zeta Potential
Electrophoretic

Mobility
+10 to +30 mV

Positive charge

confirms DOTAP

presence; PEG

reduces it from highly

positive (+50mV) to

moderate levels.[1]

Encapsulation

Efficiency (EE)
HPLC / UV-Vis > 40%

Free ADU-S100 is

separated via spin

filtration; measure

filtrate vs. total input.

[1]

Calculating Encapsulation Efficiency
Note: To measure "Total Drug," lyse liposomes with 0.1% Triton X-100 or Methanol before
HPLC analysis.[1]

Biological Validation (In Vitro)[1]
To confirm the formulation is active, perform a functional assay using THP-1 Dual™ cells

(monocytes with an IRF3-inducible luciferase reporter).[1]

Treat cells with Free ADU-S100 vs. Liposomal ADU-S100 (0.1 – 10

g/mL).[1]

Incubate for 24–48 hours.
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Measure luciferase activity in the supernatant.

Result: Liposomal ADU-S100 should show a left-shift in the dose-response curve (higher

potency) compared to free drug due to enhanced intracellular delivery.[1]

Troubleshooting & Expert Tips
Issue: Low Encapsulation Efficiency (<20%)

Cause: Ionic strength of the hydration buffer is too high, shielding the electrostatic

attraction between DOTAP and ADU-S100.

Fix: Hydrate in pure water or low-salt buffer (5% Glucose) instead of PBS.[1] Add

salt/buffer after formation if necessary for injection.

Issue: Aggregation during storage

Cause: Neutralization of surface charge or insufficient PEG coverage.

Fix: Increase DSPE-PEG2000 to 5-10 mol%.[1] Store at 4°C, never freeze (unless using

cryoprotectants like sucrose).[1]

Issue: Toxicity in vitro

Cause: Excess cationic charge (DOTAP) disrupts cell membranes.[1]

Fix: Reduce DOTAP ratio or ensure thorough purification to remove free lipids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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